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Compound of Interest

Compound Name: 4-Chloro-2-fluoro-5-nitroaniline

CAS No.: 86988-02-5

Cat. No.: B1590416

Get Quote

Classification: Halogenated Nitroanilines | CAS Focus: 86988-02-5, 1482558-25-7 Primary

Application: Intermediate for tyrosine kinase inhibitors (TKIs) and high-performance pigments.

Executive Summary & Structural Landscape
The poly-substituted benzene ring of 4-chloro-2-fluoro-5-nitroaniline represents a "privileged

structure" in medicinal chemistry. The specific arrangement of the electron-withdrawing nitro

group, the lipophilic chlorine, and the metabolically stable fluorine creates a unique electronic

profile that modulates pKa and ligand-protein binding affinity.

However, the synthesis of this molecule is fraught with regioselectivity challenges.[1] The

presence of three directing groups (

,

,

) creates a complex electrophilic substitution landscape. This guide systematically dissects
these isomers and provides the logic to selectively access the desired 5-nitro target.
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Isomer Enumeration
While theoretically many isomers exist, only a subset are chemically stable and relevant to drug

discovery.[1] The table below categorizes the primary isomers encountered in synthesis and

supply chains.

Isomer Name Structure Code CAS Number Key Characteristics

4-Chloro-2-fluoro-5-

nitroaniline
Target (5-NO2) 86988-02-5

Major Product of

acidic nitration.

Thermodynamic sink.

4-Chloro-2-fluoro-6-

nitroaniline
Impurity A (6-NO2) 1482558-25-7

Common "ortho"

impurity. Sterically

crowded.[1]

4-Chloro-5-fluoro-2-

nitroaniline
Isomer B 428871-64-1

Alternative scaffold;

distinct synthesis

required.

2-Chloro-5-fluoro-4-

nitroaniline
Isomer C 517920-71-7

Often derived from

chlorination of fluoro-

nitroanilines.

Mechanistic Synthesis: The Nitration Conundrum
The synthesis of the target molecule (5-NO2) from 4-chloro-2-fluoroaniline is a classic case of

condition-dependent regioselectivity.

The Directing Group Conflict
In a standard electrophilic aromatic substitution (EAS), the amino group (

) is a powerful ortho, para-director.

Expected Outcome (Neutral Conditions): Nitration should occur at Position 6 (ortho to amine)

because Position 4 is blocked by Chlorine.[1]

Observed Outcome (Acidic Conditions): Nitration occurs at Position 5 (meta to amine).[1]
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The Protonation Switch (Expert Insight)
The reaction is typically performed in concentrated sulfuric acid (

).[1] Under these conditions, the amine is fully protonated to the anilinium ion (

).

Effect: Strong electron-withdrawing group (EWG); directs meta.

(Pos 2) Effect: Inductively withdrawing but resonance donating; directs ortho/para (to
positions 1, 3, 5).

(Pos 4) Effect: Weakly deactivating; directs ortho/para (to positions 3, 5).

Convergence: All three groups in the acidic medium direct the incoming nitronium ion (

) to Position 5.[1]

Position 3: Sterically hindered (sandwiched between F and Cl).[1]

Position 5: Sterically accessible (adjacent to H and Cl).[1]

4-Chloro-2-fluoroaniline
(Neutral)

H2SO4 / HNO3
(Protonation)

Anilinium Species
(-NH3+ directs Meta)

 pH < 1 Transition State
Convergence at C5

 F & Cl direct to C5 

4-Chloro-2-fluoro-
5-nitroaniline

 Major Pathway 

6-Nitro Isomer
(Trace/Impurity)

 Minor (if incomplete protonation) 

Click to download full resolution via product page

Figure 1: Mechanistic flow showing how acidic conditions invert the directing effect of the amine

to favor the 5-nitro isomer.

Validated Synthetic Protocol
This protocol is adapted for high regioselectivity (>95:5 ratio of 5-nitro vs 6-nitro).

Reagents & Equipment
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Substrate: 4-Chloro-2-fluoroaniline (98% purity).

Solvent: Concentrated Sulfuric Acid (

, 98%).[1]

Nitrating Agent: Fuming Nitric Acid (

, >90%) or Potassium Nitrate (

).[1]

Safety: Exothermic reaction.[1] Use a jacketed reactor with cryostat cooling.[1]

Step-by-Step Methodology
Solubilization: Charge 4-chloro-2-fluoroaniline (1.0 eq) into

(5-6 vol) at 0°C. Stir until a clear solution forms (formation of anilinium sulfate).

Cooling: Lower internal temperature to -20°C. Critical: Lower temperature maximizes

regioselectivity.[1]

Nitration: Add Fuming

(1.05 eq) dropwise over 60 minutes. Maintain internal temp < -15°C.

Note: Rapid addition causes local heating and increases the 6-nitro impurity.[1]

Digestion: Stir at -15°C for 2 hours. Monitor by HPLC.

Quench: Pour the reaction mixture onto crushed ice (10 vol). The product will precipitate as a

yellow/orange solid.[1]

Isolation: Filter the solid. Wash with water until filtrate pH is neutral.[1]

Purification: Recrystallize from Ethanol/Water (3:1) or Toluene/Hexane to remove trace 6-

nitro isomers.

Analytical Profiling & Identification
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Distinguishing the 5-nitro target from the 6-nitro impurity is critical for QC. NMR spectroscopy

provides the most definitive structural proof.[1]

NMR Decision Tree
The coupling patterns of the aromatic protons relative to the Fluorine atom (

, Spin 1/2) are diagnostic.[1]

Feature 5-Nitro Isomer (Target) 6-Nitro Isomer (Impurity)

Symmetry Asymmetric (1,2,4,5-subst) Asymmetric (1,2,4,6-subst)

Proton H3
Doublet (

Hz)Located between F and Cl.

Doublet (

Hz)Located between F and Cl.

Proton H6 vs H5

H6 (Singlet/Weak

Doublet)Para to F (

Hz).Adjacent to

and

.

H5 (Doublet)Meta to F (

Hz).Adjacent to Cl and

.

NMR

Shift

to

ppm.

Shift distinct due to ortho-nitro

deshielding.

Diagnostic Logic
Look at the proton para to Fluorine:

In the 5-nitro isomer, the proton at position 6 is para to Fluorine. The para F-H coupling is

typically very small or zero.[1] You will see a singlet (or very narrow doublet).[1]

In the 6-nitro isomer, the proton at position 5 is meta to Fluorine. The meta F-H coupling is

significant (6-8 Hz). You will see a clear doublet.[1]
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Analyze 1H NMR Spectrum

Identify Aromatic Protons
(Integration = 2H)

Check Coupling of Proton
Not Adjacent to Fluorine

Singlet (or J < 2Hz)
Proton is Para to F

=> 5-Nitro Isomer (Target)

 Small/No Coupling 

Doublet (J ~ 7Hz)
Proton is Meta to F
=> 6-Nitro Isomer

 Distinct Doublet 

Click to download full resolution via product page

Figure 2: Spectroscopic decision tree for rapid isomer identification.

Applications in Drug Discovery
The 4-chloro-2-fluoro-5-nitroaniline scaffold is a high-value intermediate for "Scaffold

Hopping" in kinase inhibitor design.

Bioisosterism: It serves as a bioisostere for 3-trifluoromethyl-4-chloroaniline (used in

Sorafenib). The fluorine atom mimics the metabolic stability of

while reducing steric bulk.[1]

Reduction to Diamine: The nitro group is readily reduced (Fe/AcOH or

/Pd-C) to yield 4-chloro-2-fluoro-1,5-diaminobenzene. This diamine is a precursor for:

Benzimidazoles: Via cyclization with carboxylic acids.[1]
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Quinoxalines: Via condensation with 1,2-dicarbonyls.

Linker Chemistry: The aniline nitrogen allows for urea formation (reaction with isocyanates),

a critical pharmacophore in Type II kinase inhibitors (e.g., binding to the DFG-out pocket).[1]

References
Synthesis & Regioselectivity:PrepChem.com, "Synthesis of 4-chloro-2-fluoro-5-
nitroaniline". Link

Isomer Crystal Data:Acta Crystallographica, "Structure of 4-chloro-2-nitroaniline" (Structural
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Commercial Availability & CAS:ChemicalBook, "4-Chloro-2-fluoroaniline Synthesis and

Derivatives". Link

Impurity Profiling:Splendid Lab, "Pharma Impurity: 4-Chloro-2-fluoro-6-nitroaniline".[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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